Cas no 13097-02-4 (4-Chloro-3-phenyl-1H-indazole)

• Product Name: 4-Chloro-3-phenyl-1H-indazole
• CAS No: 13097-02-4
• MF: C₁₃H₉ClN₂
• MW: 228.676961660385
• MDL: MFCD13176961
• CID: 1040587
• PubChem ID: 70700586
• Update Time: 2025-04-20

4-Chloro-3-phenyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-phenyl-1H-indazole
• 3-Phenyl-4-chlorindazol
• 4-Chlor-3-phenylindazol
• 4-Chlor-3-phenyl-indazol
• 4-chloro-3-phenyl-1(2)H-indazole
• AK103906
• ANW-64367
• CTK8C0229
• KB-37935
• 1H-Indazole, 4-chloro-3-phenyl
• F18502
• 13097-02-4
• CS-0444437
• DB-358058
• 1H-Indazole, 4-chloro-3-phenyl-
• A888647
• DTXSID90743398

• MDL： MFCD13176961
• Inchi： 1S/C13H9ClN2/c14-10-7-4-8-11-12(10)13(16-15-11)9-5-2-1-3-6-9/h1-8H,(H,15,16)
• InChI Key： PMPBCDZBRDFBQE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(C1C=CC=CC=1)=NN2

Computed Properties

• Exact Mass: 228.04557
• Monoisotopic Mass: 228.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68